Cas no 1353952-08-5 (N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide hydrochloride)

• Product Name: N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide hydrochloride
• CAS No: 1353952-08-5
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• MDL: MFCD21098989
• CID: 2091194
• PubChem ID: 66570266
• Update Time: 2025-05-20

N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide hydrochloride
• 2,3-Dihydro-benzo[1,4]dioxine-5-carboxylic acid (pyrrolidin-2-ylmethyl)-amide hydrochloride
• N-(pyrrolidin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-5-carboxamide;hydrochloride
• AKOS024464347
• N-[(pyrrolidin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide hydrochloride
• DB-216640
• 1353952-08-5
• G67297
• N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamidehydrochloride

• MDL： MFCD21098989
• Inchi： 1S/C14H18N2O3.ClH/c17-14(16-9-10-3-2-6-15-10)11-4-1-5-12-13(11)19-8-7-18-12;/h1,4-5,10,15H,2-3,6-9H2,(H,16,17);1H
• InChI Key： JFQGSDBSSKJHPQ-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC=C(C1=2)C(NCC1CCCN1)=O

Computed Properties

• Exact Mass: 298.1084202g/mol
• Monoisotopic Mass: 298.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD289215)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide hydrochloride

Research Briefing on N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide hydrochloride (CAS: 1353952-08-5)

Recent studies on N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide hydrochloride (CAS: 1353952-08-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine and benzodioxine moieties, has garnered attention for its promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. The following briefing synthesizes the latest research findings, methodologies, and implications of this compound.

The primary focus of recent investigations has been on the compound's interaction with neurotransmitter receptors, specifically dopamine and serotonin receptors. In vitro studies utilizing radioligand binding assays have demonstrated high affinity and selectivity for certain receptor subtypes, suggesting potential applications in neuropsychiatric disorders such as schizophrenia and depression. Molecular docking simulations further support these findings, revealing stable binding conformations within the receptor active sites.

Pharmacokinetic studies of N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide hydrochloride have also been conducted to evaluate its metabolic stability and bioavailability. Results indicate moderate hepatic clearance and good blood-brain barrier penetration, which are critical factors for CNS-targeted therapeutics. Additionally, in vivo models have shown dose-dependent behavioral effects, corroborating the compound's CNS activity without significant off-target toxicity.

Further research has explored the synthetic pathways and structural analogs of this compound to optimize its pharmacological profile. Recent publications detail improved synthetic routes that enhance yield and purity, facilitating larger-scale production for preclinical trials. Structure-activity relationship (SAR) studies have identified key functional groups responsible for receptor binding, paving the way for the development of second-generation derivatives with enhanced efficacy and reduced side effects.

In conclusion, N-(Pyrrolidin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide hydrochloride represents a promising candidate for further development in neuropharmacology. Its unique chemical structure, combined with favorable pharmacokinetic and pharmacodynamic properties, positions it as a potential lead compound for treating CNS disorders. Future research should focus on advancing preclinical studies and exploring its therapeutic potential in human trials.